Cas no 6170-37-2 (1-(1H-indol-3-yl)-N,N-dimethylmethanamine hydrochloride)

• Product Name: 1-(1H-indol-3-yl)-N,N-dimethylmethanamine hydrochloride
• CAS No: 6170-37-2
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 1633251
• PubChem ID: 6454248
• Update Time: 2025-04-21

1-(1H-indol-3-yl)-N,N-dimethylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-N,N-dimethylmethanamine hydrochloride
• 1H-Indole-3-methanamine, N,N-dimethyl-, monohydrochloride
• SCHEMBL9058128
• 6170-37-2
• UNII-WG4YAO21YD
• AKOS030231402
• DTXSID60210709
• donaxine hydrochloride
• 1-(1H-indol-3-yl)-N,N-dimethylmethanamine;hydrochloride
• GRAMINE HYDROCHLORIDE [MI]
• 1H-INDOLE-3-METHANAMINE, N,N-DIMETHYL-, HYDROCHLORIDE (1:1)
• DORANIN
• WG4YAO21YD
• gramine hydrochloride
• INDOLE, 3-((DIMETHYLAMINO)METHYL)-, HYDROCHLORIDE
• Q27292626
• Doranine

• Inchi： 1S/C11H14N2.ClH/c1-13(2)8-9-7-12-11-6-4-3-5-10(9)11;/h3-7,12H,8H2,1-2H3;1H
• InChI Key： XJYDLXFETVVFTN-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 210.09255
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.03